Cas no 1784002-34-1 (6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid)

6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is a heterocyclic compound featuring a fused imidazothiazole core with a carboxylic acid functional group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and methyl substituents enhance its versatility in further derivatization, while the carboxylic acid moiety allows for easy functionalization via esterification or amidation. Its rigid bicyclic framework contributes to stability, ensuring consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and structural specificity for targeted modifications. High purity and well-defined properties make it suitable for research and industrial-scale applications.
6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid structure
1784002-34-1 structure
Product Name:6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
CAS No:1784002-34-1
MF:C7H5ClN2O2S
MW:216.644798994064
CID:6254192
PubChem ID:84016006
Update Time:2025-10-10

6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6759851
    • 6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
    • 1784002-34-1
    • Inchi: 1S/C7H5ClN2O2S/c1-3-2-10-4(6(11)12)5(8)9-7(10)13-3/h2H,1H3,(H,11,12)
    • InChI Key: LTFWTXWGHYGHEH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)N2C=C(C)SC2=N1

Computed Properties

  • Exact Mass: 215.9760263g/mol
  • Monoisotopic Mass: 215.9760263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 82.8Ų

6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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1PlusChem
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1PlusChem
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6-Chloro-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid Related Literature

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